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Compound of Interest

Compound Name: 4-Bromochalcone

Cat. No.: B3022149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of 4-
Bromochalcone (also known as (E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-one), a versatile
building block in synthetic and medicinal chemistry. This document details its characteristic
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.
Furthermore, it outlines a common experimental protocol for its synthesis.

Spectroscopic Data

The structural elucidation of 4-Bromochalcone is confirmed through various spectroscopic
techniques. The following tables summarize the key data points obtained from *H NMR, 13C
NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectral Data of 4-Bromochalcone
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Chemical Shift . . .
Multiplicity Integration Assignment Solvent

(5 ppm)

7.93 m 2H Aromatic Protons  CDCls
7.7 d 1H Vinylic Proton CDClIs
7.57 d 2H Aromatic Protons  CDCls
7.52 m 1H Aromatic Proton CDClIs
7.42 m 2H Aromatic Protons  CDCls
7.40 d 2H Aromatic Protons  CDCls

Note: Chemical shifts can be influenced by the solvent used.

Table 2: 13C NMR Spectral Data of 4-Bromochalcone[1]

Chemical Shift (6 ppm) Assignment Solvent
190.5 Carbonyl Carbon (C=0) CDCls
142.9 Vinylic Carbon CDClIs
138.1 Aromatic Carbon CDCls
133.8 Aromatic Carbon CDCls
133.3 Aromatic Carbon CDClIs
132.4 Aromatic Carbon CDCls
130.0 Aromatic Carbon CDCls
128.8 Aromatic Carbon CDCls
128.5 Aromatic Carbon CDCls
124.0 Aromatic Carbon (C-Br) CDClIs
122.5 Vinylic Carbon CDCls
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Infrared (IR) Spectroscopy

The IR spectrum of 4-Bromochalcone displays characteristic absorption bands that

correspond to its functional groups.

Table 3: FTIR Spectral Data for 4-Bromochalcone

Wavenumber (cm~?) Assignment

1660 C=0 Stretch (Conjugated Ketone)[1]
1599 C=C Stretch (Aromatic & Vinylic)
987 Trans-(CH=CH) Out-of-plane Bend
571 C-Br Stretch

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and reveals the isotopic signature of

bromine.

Table 4: Mass Spectrometry Data for 4-Bromochalcone

miz Assignment Notes

286 [M]* Molecular ion peak

288 [M+2]* Isotopic peak for 81Br
207 [M-Br]* Loss of Bromine atom[1]
77 [CeHs]* Phenyl fragment

Experimental Protocol: Synthesis of 4-
Bromochalcone

4-Bromochalcone is commonly synthesized via a Claisen-Schmidt condensation reaction
between 4-bromobenzaldehyde and acetophenone, catalyzed by a base.[1]
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Materials:

4-bromobenzaldehyde

Acetophenone

Sodium hydroxide (NaOH)

Ethanol

Deionized water

Procedure:

In a suitable flask, dissolve sodium hydroxide in deionized water, then add ethanol.
e Cool the mixture in an ice/water bath while stirring.
e To the cooled solution, add acetophenone followed by 4-bromobenzaldehyde.[1]

» Continue stirring the reaction mixture in the ice bath. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Upon completion, the precipitated product is collected by vacuum filtration.
e Wash the crude product with cold water until the filtrate is neutral.

e The product can be further purified by recrystallization from a suitable solvent, such as
ethanol.

Workflow and Structural Representation

The following diagrams illustrate the synthesis workflow and the logical relationship of the
spectroscopic data to the molecular structure of 4-Bromochalcone.
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Synthesis and Analysis Workflow for 4-Bromochalcone
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Caption: General workflow for the synthesis and spectroscopic analysis of 4-Bromochalcone.
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Spectroscopic Data Correlation to 4-Bromochalcone Structure

4-Bromochalcone

(C15H11Bro)

confirms identifies functional groups

/ Spectroscopic Evidence

onfirms MW & elemental composition

\

NMR: IR: MS:
- Aromatic & Vinylic Protons - C=0 stretch (~1660 cm~1) - M+ at m/z 286
- Carbonyl & Aromatic Carbons - C-Br stretch (~571 cm~1) - M+2 at m/z 288 (Br isotope)

Click to download full resolution via product page

Caption: Logical relationship between spectroscopic data and the structure of 4-
Bromochalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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